Cas no 353257-75-7 (1-(3-chloroquinoxalin-2-yl)piperidin-3-ol)

• Product Name: 1-(3-chloroquinoxalin-2-yl)piperidin-3-ol
• CAS No: 353257-75-7
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 1469489
• PubChem ID: 16044116
• Update Time: 2025-10-05

1-(3-chloroquinoxalin-2-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloroquinoxalin-2-yl)piperidin-3-ol
• Oprea1_214035
• AGN-PC-00S1J8
• MolPort-002-815-131
• SBB074715
• AK-52415
• 1-(3-CHLORO-QUINOXALIN-2-YL)-PIPERIDIN-3-OL
• AI-204
• 353257-75-7
• DTXSID60581406
• DB-300556
• AI-204/31689064
• 1-(3-chloro-2-quinoxalinyl)-3-piperidinol
• 1-(3-Chloro-quinoxalin-2-yl)-piperidin-3-ol, 98+% C13H14ClN3O, MW: 263.72
• AKOS015940853
• SCHEMBL25800533

• MDL： MFCD02325372
• Inchi： 1S/C13H14ClN3O/c14-12-13(17-7-3-4-9(18)8-17)16-11-6-2-1-5-10(11)15-12/h1-2,5-6,9,18H,3-4,7-8H2
• InChI Key： JHEDHBXWDSHMBE-UHFFFAOYSA-N
• SMILES： ClC1C(=NC2C=CC=CC=2N=1)N1CCCC(C1)O

Computed Properties

• Exact Mass: 263.0825398g/mol
• Monoisotopic Mass: 263.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.379
• Boiling Point: 435.1±45.0 °C(Predicted)
• PSA: 49.25000
• LogP: 2.30930